Cas no 847547-06-2 (5-Nitro-2-(trifluoromethyl)benzoic acid)

5-Nitro-2-(trifluoromethyl)benzoic acid is a fluorinated aromatic compound featuring both nitro and trifluoromethyl functional groups, which impart unique reactivity and stability. Its electron-withdrawing substituents enhance its utility as an intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of active ingredients requiring robust electrophilic character. The trifluoromethyl group contributes to increased lipophilicity, improving bioavailability in drug design. This compound is also valued in material science for its potential in creating specialty polymers and advanced organic frameworks. High purity grades ensure consistent performance in synthetic applications, making it a reliable choice for research and industrial processes demanding precise chemical modifications.

5-Nitro-2-(trifluoromethyl)benzoic acid structure

847547-06-2 structure

Product Name:5-Nitro-2-(trifluoromethyl)benzoic acid

CAS No:847547-06-2

MF:C₈H₄F₃NO₄

MW:235.116872787476

MDL:MFCD13185777

CID:1039484

PubChem ID:59853718

Update Time:2025-06-07

5-Nitro-2-(trifluoromethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

- 5-Nitro-2-(trifluoromethyl)benzoic acid
- Benzoic acid, 5-nitro-2-(trifluoromethyl)-
- XBARJDIECXHLTI-UHFFFAOYSA-N
- CL9048
- 5-Nitro-2-trifluoromethylbenzoic acid
- AM83210
- 5-Nitro-2-trifluoromethyl-benzoic acid
- AK104817
- AB0065250
- ST24024164
- Z5179
- Z1741981166
- 5-Nitro-2-(trifluoromethyl)benzoic acid (ACI)
- 5-Nitro-2-(trifluoromethyl)benzoicacid
- MFCD13185777
- DS-4402
- 847547-06-2
- SCHEMBL4433793
- EN300-217644
- AKOS016008280
- DB-340977
- CS-W022421
- DTXSID40733224
- MDL： MFCD13185777
- Inchi： 1S/C8H4F3NO4/c9-8(10,11)6-2-1-4(12(15)16)3-5(6)7(13)14/h1-3H,(H,13,14)
- InChI Key： XBARJDIECXHLTI-UHFFFAOYSA-N
- SMILES： O=C(C1C(C(F)(F)F)=CC=C([N+](=O)[O-])C=1)O

Computed Properties

Exact Mass: 235.00924210g/mol
Monoisotopic Mass: 235.00924210g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 16
Rotatable Bond Count: 1
Complexity: 299
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 83.1
XLogP3: 2.2

5-Nitro-2-(trifluoromethyl)benzoic acid Pricemore >>

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